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Compound of Interest

Compound Name: Trimethyl thiophosphate

Cat. No.: B087166 Get Quote

Technical Support Center: Trimethyl
Thiophosphate (TMPS)
This guide provides comprehensive technical support for researchers, scientists, and drug

development professionals on the safe handling and long-term storage of trimethyl
thiophosphate (CAS No. 152-18-1). The information herein is synthesized from authoritative

safety data sheets and established chemical handling protocols to ensure scientific integrity

and promote a culture of safety in the laboratory.

Chemical and Physical Properties
A foundational understanding of trimethyl thiophosphate's (TMPS) properties is critical for

safe handling.
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Property Value Source

Molecular Formula C₃H₉O₃PS [1][2][3][4]

Molecular Weight 156.14 g/mol [1][2][3][4]

Appearance Colorless to off-white liquid [1][5]

Boiling Point 82 °C at 20 Torr [2]

Density 1.219 g/mL [2]

Solubility

Sparingly soluble in

chloroform, slightly soluble in

methanol.[2] Water solubility is

7230 mg/L.[6]

Vapor Pressure 1.730 mm Hg [6]

Hazard Identification and Personal Protective
Equipment (PPE)
TMPS is classified as a hazardous substance and requires stringent safety protocols.[5][7]

Primary Hazards:

Acute Toxicity: Harmful if swallowed and fatal if inhaled.[5]

Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[5][7]

Respiratory Irritation: May cause respiratory tract irritation.[5][8]

Recommended Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to mitigate exposure risks.
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PPE Category Specification Rationale

Eye/Face Protection
Tightly sealing safety goggles

or a face shield.[9]

Protects against splashes and

vapors that can cause serious

eye irritation.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene).[8]

[10]

Prevents skin contact, which

can cause irritation and

potential absorption.

Skin and Body Protection

Lab coat, and for larger

quantities, a chemical-resistant

apron.[8][10]

Minimizes the risk of skin

contact from spills or splashes.

Respiratory Protection

Use in a well-ventilated area,

preferably a chemical fume

hood.[5][10] If exposure limits

are exceeded, a

NIOSH/MSHA-approved

respirator is necessary.

TMPS is fatal if inhaled,

making respiratory protection a

critical control measure.

Long-Term Storage Protocol
Proper storage is crucial to maintain the stability and integrity of trimethyl thiophosphate and

to prevent hazardous situations.

Step-by-Step Storage Procedure:

Container Selection: Store in the original, tightly sealed container.[7] If transferring is

necessary, use a container made of compatible material.

Storage Environment: Keep the container in a cool, dry, and well-ventilated area.[8] A

recommended storage temperature is 2-8°C, under a nitrogen atmosphere.[2]

Incompatible Materials: Store away from strong bases and oxidizing agents.[8]

Labeling: Ensure the container is clearly labeled with the chemical name, concentration, and

associated hazards.
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Inventory Management: Maintain a detailed log of the chemical's acquisition date, opening

date, and quantity.

Troubleshooting Guide
This section addresses common issues that may arise during the handling and storage of

TMPS.
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Issue Potential Cause(s) Recommended Action(s)

Visible degradation or

discoloration of the liquid.

- Exposure to air, moisture, or

light.- Incompatibility with

storage container.

- Immediately move the

container to a fume hood.-

Review storage conditions and

ensure they meet the

recommended guidelines.- If

the container is compromised,

transfer the chemical to a

suitable, clean, and dry

container under an inert

atmosphere.- Dispose of the

degraded material according to

hazardous waste protocols.

A strong, unpleasant odor is

detected in the storage area.

- A leak from the container

seal.- A spill has occurred.

- Evacuate the immediate

area.- If safe to do so, and with

appropriate PPE, check the

container for any leaks.- If a

leak is found, tighten the cap

or transfer the contents to a

new container.- If a spill is

present, follow the spill

cleanup procedure outlined in

Section 5.

Crystallization or precipitation

in the liquid.

- Storage at a temperature

below its freezing point.-

Contamination.

- Gently warm the container in

a water bath to redissolve the

material. Do not use direct

heat.- If the material does not

redissolve, it may be

contaminated and should be

disposed of as hazardous

waste.

Emergency Procedures
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Immediate and appropriate action is critical in the event of an emergency involving trimethyl
thiophosphate.

First Aid Measures
Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air and keep them

at rest. If breathing is difficult, administer

oxygen. If breathing has stopped, provide

artificial respiration. Seek immediate medical

attention.[7][9]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected skin with soap and plenty of

water for at least 15 minutes. Seek immediate

medical attention.[7][8][9]

Eye Contact

Immediately rinse the eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing and seek immediate medical attention.[7]

[8][9]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.[7][9]

Spill Cleanup Protocol
A minor chemical spill can be managed by trained laboratory personnel following these steps.

For large spills, evacuate the area and contact emergency services.

Step-by-Step Spill Cleanup:

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area.[11]
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Don PPE: Put on the appropriate personal protective equipment, including respiratory

protection.[11]

Contain the Spill: Use an inert, non-combustible absorbent material like sand, earth, or

commercial sorbent to contain the spill.[12]

Absorb the Spill: Cover the spill with the absorbent material, working from the outside in.[12]

Collect the Waste: Carefully scoop the absorbed material into a designated, sealable

container for hazardous waste.[11]

Decontaminate the Area: Clean the spill area with soap and water.[13]

Dispose of Waste: Label the waste container and dispose of it according to local, state, and

federal regulations.[7][14]

Firefighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[9]

Specific Hazards: When heated to decomposition, TMPS can emit toxic fumes of

phosphorus oxides.[15]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing.[9]

Frequently Asked Questions (FAQs)
Q1: What are the primary decomposition products of trimethyl thiophosphate? A1: Upon

combustion, trimethyl thiophosphate can produce toxic fumes, including phosphorus oxides

and sulfur oxides.[16] Thermal decomposition may also yield carbon monoxide and carbon

dioxide.

Q2: Can I store trimethyl thiophosphate at room temperature? A2: While short-term storage

at room temperature may be acceptable, long-term storage at 2-8°C is recommended to

ensure stability and minimize degradation.[2]
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Q3: Is trimethyl thiophosphate sensitive to moisture? A3: Yes, organophosphate esters can

be sensitive to moisture, which can lead to hydrolysis.[17] It is crucial to store it in a dry

environment and keep the container tightly sealed.

Q4: What should I do if my gloves become contaminated with trimethyl thiophosphate? A4: If

your gloves are contaminated, remove them immediately, avoiding contact with your skin, and

wash your hands thoroughly with soap and water. Dispose of the contaminated gloves as

hazardous waste.

Q5: How should I dispose of empty trimethyl thiophosphate containers? A5: Empty

containers may still retain product residue and should be treated as hazardous waste.[18] They

should be disposed of in accordance with institutional and regulatory guidelines for hazardous

waste disposal.

Visual Workflow: Spill Response
The following diagram outlines the critical steps for responding to a trimethyl thiophosphate
spill.

Immediate Actions Cleanup Procedure Final Steps

Evacuate Area & Alert Others Don Appropriate PPE
Safety First

Contain Spill with Inert AbsorbentProceed with Caution Absorb the Spilled Material Collect Waste into a Labeled Container Decontaminate the Spill Area Dispose of Waste According to Regulations Report the Incident

Click to download full resolution via product page

Caption: Workflow for a safe and effective response to a trimethyl thiophosphate spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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